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Compound of Interest

Compound Name: 2-Amino-5-acetylpyridine

Cat. No.: B012908 Get Quote

Introduction: The Imperative for Rigorous
Characterization
2-Amino-5-acetylpyridine is a pivotal heterocyclic building block in modern organic synthesis,

particularly valued as a key intermediate in the development of active pharmaceutical

ingredients (APIs).[1] Its molecular architecture, featuring a pyridine ring substituted with both

an amino and an acetyl group, imparts unique chemical reactivity and potential biological

activity. For researchers, scientists, and drug development professionals, the unambiguous

confirmation of its identity, purity, and stability is not merely a procedural step but a foundational

requirement for ensuring the quality, safety, and efficacy of the final drug product.

This guide provides a multi-faceted analytical strategy, moving beyond simple protocols to

explain the causal-driven choices behind method selection. We will explore a suite of

orthogonal techniques—chromatographic for separation and quantification, and spectroscopic

for structural elucidation—that together form a self-validating system for the comprehensive

characterization of 2-Amino-5-acetylpyridine.

Foundational Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is the starting

point for all analytical method development. These properties dictate choices in solvents,

column chemistry, and instrumental parameters.
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Property Value Source(s)

Chemical Formula C₇H₈N₂O [1]

Molecular Weight 136.15 g/mol [2]

Appearance
White to light yellow crystalline

solid/powder
[1][3]

Melting Point 97 - 101 °C [1]

Boiling Point ~332.4 °C at 760 mmHg [2][3][4]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol and chloroform.

[1]

IUPAC Name
1-(6-aminopyridin-3-

yl)ethanone
[3][4]

A Unified Analytical Workflow
A robust characterization strategy relies on the integration of multiple analytical techniques,

where each method provides a unique and complementary piece of information. The overall

workflow ensures that both the identity and purity of the material are confirmed with a high

degree of confidence.
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Phase 1: Purity & Assay

Phase 2: Identity & Structure

Phase 3: Final Confirmation

HPLC-UV
(Purity, Assay, Impurity Profile)

Mass Spectrometry (MS)
(Molecular Weight Confirmation)

LC-MS

NMR Spectroscopy
(¹H, ¹³C)

(Unambiguous Structure)

Fraction
Collection

Certificate of Analysis (CoA)
(Integrated Data Summary)

GC-MS
(Volatile Impurities, Residual Solvents)

FTIR Spectroscopy
(Functional Group ID)

Sample: 2-Amino-5-acetylpyridine

Orthogonal Techniques for Structural Confirmation

{2-Amino-5-acetylpyridine | C₇H₈N₂O | MW: 136.15}

¹H & ¹³C NMR Confirms C-H framework Proves connectivity & isomerism

Mass Spectrometry Measures exact mass Confirms molecular formula

FTIR Identifies functional groups (C=O, N-H) Confirms key bonds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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